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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analytical

specifications for 2-Methoxybenzoic acid-13C6. The data presented herein is representative

of a typical Certificate of Analysis (COA) for this isotopically labeled compound, intended to

provide researchers with a clear understanding of its quality attributes.

Compound Information
Parameter Specification

Product Name 2-Methoxybenzoic acid-13C6

Synonyms
o-Anisic acid-13C6, Salicylic acid methyl ether-

13C6

Appearance White to off-white solid

Molecular Formula ¹³C₆C₂H₈O₃

Molecular Weight 158.18 g/mol

CAS Number Not available (labeled compound)
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The following table summarizes the typical analytical tests performed to ensure the quality and

purity of 2-Methoxybenzoic acid-13C6.

Test Method Specification
Representative
Results

Chemical Purity HPLC ≥98.0% 99.5%

Isotopic Enrichment Mass Spectrometry ≥99 atom % ¹³C 99.2 atom % ¹³C

Identity
¹H NMR, ¹³C NMR,

MS
Conforms to structure Conforms

Residual Solvents GC-MS ≤0.5% Meets specification

Water Content Karl Fischer Titration ≤0.5% 0.2%

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

Column: C18, 4.6 x 150 mm, 5 µm.

Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Procedure: A sample of the material is dissolved in the mobile phase and injected into the

HPLC system. The peak area of the main component is compared to the total peak area to

determine the chemical purity.
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Mass Spectrometry (MS) for Isotopic Enrichment and
Identity

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Data Acquisition: Full scan mode to determine the molecular weight and isotopic distribution.

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) is measured. The isotopic enrichment is calculated by comparing the intensities of

the peaks corresponding to the fully ¹³C-labeled molecule and any unlabeled or partially

labeled species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity

Instrumentation: 400 MHz or higher NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Techniques: ¹H NMR and ¹³C NMR spectra are acquired.

Procedure: A small amount of the sample is dissolved in the deuterated solvent. The

resulting spectra are analyzed to confirm the chemical structure and the position of the

isotopic labels.

Visualizations
The following diagrams illustrate the analytical workflow and the logical relationship of the

quality control tests.
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Analytical Workflow for 2-Methoxybenzoic acid-13C6
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Caption: Analytical workflow from sample preparation to COA generation.
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Quality Control Logic for Release
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Caption: Decision logic for material release based on QC tests.
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[https://www.benchchem.com/product/b15143581#2-methoxybenzoic-acid-13c6-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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